Cas no 161043-66-9 (Cholesta-1,14-dien-3-one,7,21-bis(acetyloxy)-21,23:24,25-diepoxy-4,4,8-trimethyl-, (5a,7a,13a,17a,20S,21R,23R,24S)- (9CI))

Cholesta-1,14-dien-3-one,7,21-bis(acetyloxy)-21,23:24,25-diepoxy-4,4,8-trimethyl-, (5a,7a,13a,17a,20S,21R,23R,24S)- (9CI) structure
161043-66-9 structure
Product Name:Cholesta-1,14-dien-3-one,7,21-bis(acetyloxy)-21,23:24,25-diepoxy-4,4,8-trimethyl-, (5a,7a,13a,17a,20S,21R,23R,24S)- (9CI)
CAS No:161043-66-9
MF:C34H48O7
MW:568.740731239319
CID:164498
PubChem ID:10030889
Update Time:2025-04-19

Cholesta-1,14-dien-3-one,7,21-bis(acetyloxy)-21,23:24,25-diepoxy-4,4,8-trimethyl-, (5a,7a,13a,17a,20S,21R,23R,24S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cholesta-1,14-dien-3-one,7,21-bis(acetyloxy)-21,23:24,25-diepoxy-4,4,8-trimethyl-, (5a,7a,13a,17a,20S,21R,23R,24S)- (9CI)
    • [(5R,7R,9R,10R,13S,17R)-17-[(2R)-2-acetyloxy-5-(3,3-dimethyloxiran-2-yl)oxolan-3-yl]-4,4,8,10,13-pentamethyl-3-oxo-5,6,7,9,11,12,16,17-octahydrocyclopenta[a]phenanthren-7-yl] acetate
    • Cholesta-1,14-dien-3-one,7,21-bis(acetyloxy)-21,23:24,25-diepoxy-4,4,8-trimethyl-, (5a,7a,13a,...
    • [(5R,7R,9R,10R,13S,17R)-17-[(2R)-2-acetoxy-5-(3,3-dimethyloxiran-2-yl)tetrahydrofuran-3-yl]-4,4,8,10,13-pentamethyl-3-oxo-5,6,7,9,11,12,16,17-octahydrocyclopenta[a]phenanthren-7-yl] acetate
    • Bruceajavanin A
    • Cholesta-1,14-dien-3-one, 7,21-bis(acetyloxy)-21,23:24,25-diepoxy-4,4,8-trimethyl-, (5alpha,7alpha,13alpha,17alpha,20S,21R,23R,24S)-
    • 161043-66-9
    • [(5R,7R,8R,9R,10R,13S,17S)-17-[(2R,3S,5R)-2-acetyloxy-5-[(2S)-3,3-dimethyloxiran-2-yl]oxolan-3-yl]-4,4,8,10,13-pentamethyl-3-oxo-5,6,7,9,11,12,16,17-octahydrocyclopenta[a]phenanthren-7-yl] acetate
    • Inchi: 1S/C34H48O7/c1-18(35)38-27-17-25-30(3,4)26(37)13-15-33(25,8)24-12-14-32(7)21(10-11-23(32)34(24,27)9)20-16-22(28-31(5,6)41-28)40-29(20)39-19(2)36/h11,13,15,20-22,24-25,27-29H,10,12,14,16-17H2,1-9H3/t20-,21-,22+,24+,25-,27+,28-,29-,32-,33+,34-/m0/s1
    • InChI Key: ZTCBOAIWPIKLEJ-DAMXAWHRSA-N
    • SMILES: O(C(C)=O)[C@@H]1C[C@H]2C(C)(C)C(C=C[C@]2(C)[C@H]2CC[C@@]3(C)[C@@H](CC=C3[C@@]21C)[C@H]1[C@@H](OC(C)=O)O[C@@H]([C@H]2C(C)(C)O2)C1)=O

Computed Properties

  • Exact Mass: 568.34000387g/mol
  • Monoisotopic Mass: 568.34000387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 6
  • Complexity: 1230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 91.4Ų
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